Cas no 1807083-47-1 (6-(Aminomethyl)-3-cyano-2-(difluoromethyl)-4-methoxypyridine)

• Product Name: 6-(Aminomethyl)-3-cyano-2-(difluoromethyl)-4-methoxypyridine
• CAS No: 1807083-47-1
• MF: C₉H₉F₂N₃O
• MW: 213.184068441391
• CID: 4875420
• Update Time: 2025-06-08

6-(Aminomethyl)-3-cyano-2-(difluoromethyl)-4-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 6-(Aminomethyl)-3-cyano-2-(difluoromethyl)-4-methoxypyridine

• Inchi： 1S/C9H9F2N3O/c1-15-7-2-5(3-12)14-8(9(10)11)6(7)4-13/h2,9H,3,12H2,1H3
• InChI Key： XYCKIHCCTUHQGJ-UHFFFAOYSA-N
• SMILES： FC(C1=C(C#N)C(=CC(CN)=N1)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 253
• XLogP3: 0.1
• Topological Polar Surface Area: 71.9

Additional information on 6-(Aminomethyl)-3-cyano-2-(difluoromethyl)-4-methoxypyridine

Introduction to 6-(Aminomethyl)-3-cyano-2-(difluoromethyl)-4-methoxypyridine (CAS No. 1807083-47-1)

6-(Aminomethyl)-3-cyano-2-(difluoromethyl)-4-methoxypyridine (CAS No. 1807083-47-1) is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique structural features and potential biological activities. This compound belongs to the pyridine family, which is well-documented for its broad spectrum of pharmacological properties, including antimicrobial, anti-inflammatory, and anticancer effects. The presence of multiple functional groups such as an amino methyl group, a cyano group, a difluoromethyl group, and a methoxy group in its molecular structure endows it with diverse chemical reactivity and biological potential.

The aminomethyl substituent at the 6-position of the pyridine ring introduces a nucleophilic center, making the compound a versatile intermediate in organic synthesis. This feature is particularly valuable in the development of drugs that require amine-based modifications for enhanced bioavailability or targeted delivery. Additionally, the cyano group at the 3-position contributes to the electron-withdrawing nature of the molecule, which can influence its binding affinity to biological targets. The difluoromethyl group at the 2-position is known to improve metabolic stability and binding interactions with enzymes and receptors, while the methoxy group at the 4-position further modulates the electronic properties of the molecule.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of such compounds with greater accuracy. Studies have suggested that 6-(Aminomethyl)-3-cyano-2-(difluoromethyl)-4-methoxypyridine may exhibit inhibitory effects on various enzymes and receptors implicated in diseases such as cancer, inflammation, and neurodegeneration. For instance, preliminary computational studies indicate that this compound could interact with kinases and proteases involved in tumor progression, potentially making it a lead candidate for further development into an anticancer therapeutic.

In addition to its pharmacological potential, this compound has also been explored as a building block in the synthesis of more complex molecules. The combination of functional groups makes it an attractive candidate for derivatization, allowing chemists to tailor its properties for specific applications. For example, the amino methyl group can be further modified through condensation reactions to form amides or ureas, while the cyano group can be reduced to form carboxylic acids or alkylated to introduce additional carbon chains.

The difluoromethyl moiety is particularly noteworthy due to its prevalence in modern drug design. This group enhances lipophilicity and metabolic stability, which are critical factors for drug efficacy and bioavailability. The methoxy group also plays a role in modulating electronic effects, influencing both solubility and reactivity. Together, these features make 6-(Aminomethyl)-3-cyano-2-(difluoromethyl)-4-methoxypyridine a promising candidate for further investigation.

Current research efforts are focused on synthesizing analogs of this compound to optimize its biological activity and pharmacokinetic properties. By systematically modifying individual functional groups or introducing new ones, scientists aim to identify derivatives with enhanced potency and selectivity. Techniques such as high-throughput screening and structure-activity relationship (SAR) studies are being employed to accelerate this process.

The growing interest in pyridine derivatives stems from their versatility and efficacy in addressing various therapeutic challenges. Pyridines are known for their ability to mimic natural biomolecules and interact with biological systems in meaningful ways. The specific arrangement of functional groups in 6-(Aminomethyl)-3-cyano-2-(difluoromethyl)-4-methoxypyridine suggests that it could serve as a scaffold for developing drugs targeting multiple disease pathways simultaneously.

From a synthetic chemistry perspective, this compound exemplifies the importance of multifunctional intermediates in drug discovery. The ability to derive multiple pharmacophores from a single core structure streamlines the development process by reducing the number of synthetic steps required. This efficiency is crucial for bringing new drugs to market quickly while maintaining high standards of quality and safety.

In conclusion,6-(Aminomethyl)-3-cyano-2-(difluoromethyl)-4-methoxypyridine (CAS No. 1807083-47-1) represents a significant advancement in pharmaceutical chemistry with potential applications across multiple therapeutic areas. Its unique structural features make it an attractive candidate for further research aimed at developing novel therapeutics. As our understanding of biological systems continues to evolve, compounds like this will play an increasingly important role in addressing complex diseases.